Cas no 1211758-69-8 (3-Nitro-2-(propan-2-yloxy)pyridine)

• Product Name: 3-Nitro-2-(propan-2-yloxy)pyridine
• CAS No: 1211758-69-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5528850
• Update Time: 2025-05-25

3-Nitro-2-(propan-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(1-methylethoxy)-3-nitro-
• 3-Nitro-2-(propan-2-yloxy)pyridine

• Inchi： 1S/C8H10N2O3/c1-6(2)13-8-7(10(11)12)4-3-5-9-8/h3-6H,1-2H3
• InChI Key： IIEBBISRDCADBW-UHFFFAOYSA-N
• SMILES： C1(OC(C)C)=NC=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 270.1±20.0 °C(Predicted)
• pka: 0.20±0.22(Predicted)

Additional information on 3-Nitro-2-(propan-2-yloxy)pyridine

Introduction to 3-Nitro-2-(propan-2-yloxy)pyridine (CAS No: 1211758-69-8)

3-Nitro-2-(propan-2-yloxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No) 1211758-69-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group and an alkoxy substituent on a pyridine backbone. The structural features of 3-Nitro-2-(propan-2-yloxy)pyridine make it a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The molecular structure of 3-Nitro-2-(propan-2-yloxy)pyridine consists of a pyridine ring substituted at the 3-position with a nitro group (–NO₂) and at the 2-position with a propan-2-yloxy group (–OCH(CH₃)₂). This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its biological activity. The nitro group, known for its electron-withdrawing nature, influences the reactivity and binding affinity of the compound, while the propan-2-yloxy moiety enhances solubility and metabolic stability, making it an attractive candidate for further derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their ability to modulate various biological targets. 3-Nitro-2-(propan-2-yloxy)pyridine has been investigated for its potential role in inhibiting enzymes and receptors involved in pain perception, neuroinflammation, and cancer progression. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes and peroxisome proliferator-activated receptors (PPARs). Additionally, its structural similarity to known bioactive molecules has prompted researchers to explore its derivatives as leads for novel therapeutic agents.

The synthesis of 3-Nitro-2-(propan-2-yloxy)pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by nitration and etherification steps. Advanced techniques such as flow chemistry have been employed to optimize these processes, reducing reaction times and improving scalability. The availability of high-quality starting materials and well-established synthetic protocols has facilitated the production of 3-Nitro-2-(propan-2-yloxy)pyridine in sufficient quantities for both academic research and industrial applications.

One of the most compelling aspects of 3-Nitro-2-(propan-2-yloxy)pyridine is its potential as a scaffold for drug discovery. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored biological activities. For instance, replacing the nitro group with an amino group can yield aminopyridines that may exhibit different pharmacological profiles. Similarly, varying the length or branching of the alkoxy side chain can influence metabolic stability and membrane permeability. These modifications underscore the flexibility of 3-Nitro-2-(propan-2-yloxy)pyridine as a building block in medicinal chemistry.

The pharmacokinetic properties of 3-Nitro-2-(propan-2-yloxy)pyridine are also subjects of interest. Studies have indicated that this compound exhibits moderate oral bioavailability in preclinical models, suggesting its potential for therapeutic use. However, further investigations are needed to optimize its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. Techniques such as computational modeling and high-throughput screening have been utilized to predict and enhance these properties before moving into expensive preclinical trials.

Recent advancements in analytical chemistry have enabled more detailed characterization of 3-Nitro-2-(propan-2-yloxy)pyridine, including its spectroscopic and chromatographic behavior. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy provide critical data for confirming molecular structure and purity. These analytical methods are essential for ensuring consistency in batch-to-batch production and for validating synthetic pathways. Additionally, techniques such as X-ray crystallography have been used to determine the three-dimensional structure of this compound when complexed with biological targets.

The role of 3-Nitro-2-(propan-2-yloxy)pyridine in drug development is further highlighted by its incorporation into clinical trials targeting chronic diseases. Researchers are exploring its efficacy in conditions such as rheumatoid arthritis, where it may act as an inhibitor of inflammatory cytokines. The compound’s ability to cross the blood-brain barrier has also sparked interest in its potential use for treating neurodegenerative disorders like Alzheimer’s disease. While these applications are still under investigation, they underscore the broad therapeutic scope that nitroaromatic compounds like 3-Nitro-2-(propan-2-yloxy)pyridine offer.

In conclusion,3-Nitro-2-(propan-2-yloxy)pyridine (CAS No: 1211758-69-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization and exploration as a therapeutic agent. As research continues to uncover new biological targets and synthetic methodologies,3-Nitro-2-(propan-2-yloxy)pyridine is likely to play an increasingly important role in developing innovative treatments for various diseases.